Cas no 1337732-14-5 (5,7-BIS(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

5,7-BIS(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHYLAMINE structure
1337732-14-5 structure
Product Name:5,7-BIS(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
CAS No:1337732-14-5
MF:C12H11F6N
MW:283.212864160538
CID:5581600
PubChem ID:139034394
Update Time:2023-08-10

5,7-BIS(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

    • 5,7-BIS(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
    • 1-Naphthalenamine, 1,2,3,4-tetrahydro-5,7-bis(trifluoromethyl)-
    • 1337732-14-5
    • Y14390
    • 1-Naphthalenamine,1,2,3,4-tetrahydro-5,7-bis(trifluoromethyl)-
    • 5,7-BIS(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE HYDROCHLORIDE
    • Inchi: 1S/C12H11F6N/c13-11(14,15)6-4-8-7(2-1-3-10(8)19)9(5-6)12(16,17)18/h4-5,10H,1-3,19H2
    • InChI Key: ZTNOXXFRYIJVMK-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C(F)(F)F)=CC2=C1CCCC2N)(F)F

Computed Properties

  • Exact Mass: 283.07956833g/mol
  • Monoisotopic Mass: 283.07956833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.343±0.06 g/cm3(Predicted)
  • Boiling Point: 211.7±40.0 °C(Predicted)
  • pka: 8.69±0.20(Predicted)
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